molecular formula C14H14N4O3 B5173007 methyl 6-(1,3-dimethyl-1H-pyrazol-4-yl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylate

methyl 6-(1,3-dimethyl-1H-pyrazol-4-yl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylate

Cat. No. B5173007
M. Wt: 286.29 g/mol
InChI Key: LVBZNTIJPSCRKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound you mentioned is a complex organic molecule that contains several functional groups including a pyrazole ring, an isoxazole ring, and a carboxylate group. Pyrazole is a five-membered ring with two nitrogen atoms, and isoxazole is a five-membered ring with one nitrogen atom and one oxygen atom. The presence of these heterocyclic rings suggests that this compound might have interesting chemical and biological properties .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the atoms and the connectivity of the functional groups. Unfortunately, without more specific information or an experimental study, it’s difficult to provide a detailed analysis .


Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar carboxylate group might increase its solubility in polar solvents .

Scientific Research Applications

Antileishmanial Activity

Pyrazole-bearing compounds, such as MFCD09473786, have been found to exhibit potent antileishmanial activities . In a study, some hydrazine-coupled pyrazoles were synthesized and evaluated against Leishmania aethiopica clinical isolate . This suggests that MFCD09473786 could potentially be used in the development of antileishmanial agents.

Antimalarial Activity

The same study also evaluated the in vivo antimalarial activities of the synthesized pyrazole derivatives against Plasmodium berghei infected mice . The results suggest that MFCD09473786 could be a potential pharmacophore for the preparation of effective antimalarial agents .

Antibacterial Properties

Compounds containing the pyrazole moiety, such as MFCD09473786, have been reported to show antibacterial properties . This suggests potential applications in the development of new antibacterial drugs.

Anti-inflammatory Properties

Pyrazole-containing compounds have been reported to exhibit anti-inflammatory properties . This suggests that MFCD09473786 could potentially be used in the treatment of inflammatory conditions.

Anticancer Properties

Some newly synthesized novel derivatives were screened for their in vitro cell viability/cytotoxic studies against human breast cancer cell line (MCF-7) . This suggests that MFCD09473786 could potentially be used in the development of anticancer drugs.

Anticonvulsant Properties

Compounds containing the pyrazole moiety have been reported to show anticonvulsant properties . This suggests potential applications of MFCD09473786 in the treatment of convulsive disorders.

Anthelmintic Properties

Pyrazole-containing compounds have been reported to exhibit anthelmintic properties . This suggests potential applications of MFCD09473786 in the treatment of parasitic worm infections.

Antioxidant Properties

Compounds containing the pyrazole moiety have been reported to show antioxidant properties . This suggests potential applications of MFCD09473786 in the prevention of diseases related to oxidative stress.

Mechanism of Action

The mechanism of action would depend on the biological activity of the compound. Pyrazole derivatives have been studied for their antimicrobial, anti-inflammatory, and antitumor activities . The exact mechanism would depend on the specific biological target.

Future Directions

The future research on this compound could involve exploring its potential biological activities, optimizing its synthesis, and studying its reactivity . These studies could provide valuable information for the development of new drugs or materials.

properties

IUPAC Name

methyl 6-(1,3-dimethylpyrazol-4-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14N4O3/c1-7-10(6-18(3)16-7)11-5-9(14(19)20-4)12-8(2)17-21-13(12)15-11/h5-6H,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LVBZNTIJPSCRKB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NN(C=C1C2=NC3=C(C(=NO3)C)C(=C2)C(=O)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

286.29 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.